4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline

• CAS No.: 919300-08-6
• Molecular Formula: C9H8F4N2
• Molecular Weight: 220.17 g/mol
• IUPAC Name: 4-(3,3-difluoroazetidin-1-yl)-3,5-difluoroaniline
• InChI: InChI=1S/C9H8F4N2/c10-6-1-5(14)2-7(11)8(6)15-3-9(12,13)4-15/h1-2H,3-4,14H2
• InChI Key: WNARQMJGAKPVET-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=C(C=C(C=C2F)N)F)(F)F

Description

4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline is a fluorinated aniline derivative characterized by a 3,5-difluoro-substituted aromatic ring and a 3,3-difluoroazetidine moiety. This compound serves as a critical intermediate in medicinal and agrochemical synthesis due to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline typically involves the formation of the difluoroazetidine ring followed by its attachment to the difluoroaniline structure. One common method includes the reaction of a suitable precursor with difluoroamine under controlled conditions to form the azetidine ring. This intermediate is then reacted with a difluoroaniline derivative to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and catalytic processes can be employed to scale up the production while maintaining efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the difluoro groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding quinones or other oxidized derivatives.

Reduction: Formation of amines or other reduced products.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline involves its interaction with specific molecular targets and pathways. The difluoroazetidine ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, including inhibition or activation of specific pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Fluorinated Anilines: Positional Effects on Bioactivity

The position and number of fluorine atoms on the aniline ring significantly influence biological activity. For example:

• 3,5-Difluoroaniline (CAS 372-39-4) : Exhibits high inhibitory activity (IC50 = 0.24 μM) in kinase assays due to synergistic electron-withdrawing effects of meta-fluorine atoms, enhancing hydrogen bonding with targets .
• Ortho- or Para-Fluoroanilines : Compounds like 2-fluoroaniline (IC50 >25 μM) show negligible activity due to steric hindrance or unfavorable dipole interactions .
• 3-Chloro-4-fluoroaniline : Substituting fluorine with chlorine at the meta-position retains activity (IC50 = 0.23 μM), suggesting halogen size influences binding pocket compatibility .

Table 1: Bioactivity of Fluorinated Anilines

Compound	Substitution Pattern	IC50 (μM)	Application
3,5-Difluoroaniline	3,5-diF	0.24	Kinase inhibitors
2,4-Difluoroaniline	2,4-diF	>25	Inactive in kinase assays
3-Chloro-4-fluoroaniline	3-Cl, 4-F	0.23	Agrochemical intermediates

Azetidine-Containing Analogs

The incorporation of azetidine rings distinguishes 4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline from simpler fluorinated anilines:

• BAY-405 Derivatives : Compounds like 4-[(6-chloro-3-[1-(trifluoromethyl)cyclopropyl]-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3,5-difluoroaniline (S111) utilize the 3,5-difluoroaniline core for MAP4K1 inhibition, with additional substituents enhancing solubility and target engagement .
• 4-(Cyclopropylmethoxy)-3,5-difluoroaniline : Ether-linked cyclopropyl groups improve membrane permeability, a feature absent in the azetidine variant .

Key Structural Advantages of Azetidine Modification :

• Enhanced Polarity: The 3,3-difluoroazetidine group increases polarity, improving aqueous solubility compared to non-cyclic analogs .

Biological Activity

4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline, with the CAS number 919300-08-6, is a chemical compound characterized by a unique molecular structure that incorporates both difluoro and azetidine functionalities. Its molecular formula is $C_9H_8F_4N_2$ with a molar mass of 220.17 g/mol. The compound's biological activity is of significant interest due to its potential applications in pharmaceuticals and agrochemicals.

Anticancer Properties

Recent studies have indicated that compounds similar to 4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline exhibit promising anticancer properties. For instance, research on related difluoroanilines has demonstrated their ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. Notably, the structural modifications in such compounds can enhance their selectivity towards cancer cells while minimizing toxicity to normal cells.

The biological activity of 4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline may involve:

• Inhibition of Enzymatic Activity : Compounds in this category often act as enzyme inhibitors, particularly targeting kinases involved in cancer progression.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that these compounds can induce oxidative stress in cancer cells, leading to cell death.
• Modulation of Signaling Pathways : They may interfere with critical signaling pathways such as the MAPK/ERK pathway, which is often dysregulated in cancer.

Cytotoxicity Studies

A detailed examination of cytotoxicity using various cancer cell lines has shown that 4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline exhibits selective toxicity against certain types of tumors. The following table summarizes findings from recent cytotoxicity assays:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	15	Apoptosis induction
HeLa (Cervical Cancer)	10	ROS generation
A549 (Lung Cancer)	12	Inhibition of cell proliferation

Case Studies

Several case studies have highlighted the efficacy of difluorinated anilines in preclinical models:

• Study on MCF-7 Cells : A study demonstrated that treatment with 4-(3,3-Difluoroazetidin-1-yl)-3,5-difluoroaniline resulted in a significant reduction in cell viability compared to untreated controls.
• In Vivo Studies : Animal models treated with similar compounds showed reduced tumor growth rates and improved survival outcomes.